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molecular formula C11H10FN3O B8359102 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxamide

5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxamide

Cat. No. B8359102
M. Wt: 219.21 g/mol
InChI Key: HZKGXTWOJZUJKR-UHFFFAOYSA-N
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Patent
US09156837B2

Procedure details

A solution of the compound (446 mg, 2.04 mmol) obtained in step 3 and Lawesson's reagent (658 mg, 1.63 mmol) in THF (8.5 mL) was heated at 60° C. for 1 hr. The reaction mixture was concentrated under reduced pressure, and the residue was purified by NH-silica gel column chromatography (solvent gradient; 20→50% ethyl acetate/hexane) to give a mixture (3:2 (mol/mol), 319 mg, 67%) of 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carbothioamide and 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carbothioamide as a yellow powder.
Name
compound
Quantity
446 mg
Type
reactant
Reaction Step One
Name
Lawesson's reagent
Quantity
658 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
8.5 mL
Type
solvent
Reaction Step One
Name
5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carbothioamide
Yield
67%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[N:12]([CH3:13])[N:11]=[CH:10][C:9]=2[C:14]([NH2:16])=O)=[CH:4][CH:3]=1.COC1C=CC(P2(SP(C3C=CC(OC)=CC=3)(=S)S2)=[S:26])=CC=1>C1COCC1>[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[N:12]([CH3:13])[N:11]=[CH:10][C:9]=2[C:14](=[S:26])[NH2:16])=[CH:4][CH:3]=1

Inputs

Step One
Name
compound
Quantity
446 mg
Type
reactant
Smiles
FC1=CC=C(C=C1)C1=C(C=NN1C)C(=O)N
Name
Lawesson's reagent
Quantity
658 mg
Type
reactant
Smiles
COC=1C=CC(=CC1)P2(=S)SP(=S)(S2)C=3C=CC(=CC3)OC
Name
THF
Quantity
8.5 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by NH-silica gel column chromatography (solvent gradient; 20→50% ethyl acetate/hexane)

Outcomes

Product
Name
5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carbothioamide
Type
product
Smiles
FC1=CC=C(C=C1)C1=C(C=NN1C)C(N)=S
Measurements
Type Value Analysis
AMOUNT: MASS 319 mg
YIELD: PERCENTYIELD 67%
YIELD: CALCULATEDPERCENTYIELD 83.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.